Cas no 2640843-00-9 (N-tert-butyl-1-(2-cyanopyridin-4-yl)pyrrolidine-3-carboxamide)

N-tert-butyl-1-(2-cyanopyridin-4-yl)pyrrolidine-3-carboxamide structure
2640843-00-9 structure
Product Name:N-tert-butyl-1-(2-cyanopyridin-4-yl)pyrrolidine-3-carboxamide
CAS No:2640843-00-9
MF:C15H20N4O
MW:272.345502853394
CID:5315850
PubChem ID:155799748
Update Time:2023-11-21

N-tert-butyl-1-(2-cyanopyridin-4-yl)pyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-tert-butyl-1-(2-cyanopyridin-4-yl)pyrrolidine-3-carboxamide
    • 2640843-00-9
    • AKOS040724257
    • F6752-7513
    • 1-(2-Cyano-4-pyridinyl)-N-(1,1-dimethylethyl)-3-pyrrolidinecarboxamide
    • Inchi: 1S/C15H20N4O/c1-15(2,3)18-14(20)11-5-7-19(10-11)13-4-6-17-12(8-13)9-16/h4,6,8,11H,5,7,10H2,1-3H3,(H,18,20)
    • InChI Key: UCTYHSZNSJHXBS-UHFFFAOYSA-N
    • SMILES: N1(C2C=CN=C(C#N)C=2)CCC(C(NC(C)(C)C)=O)C1

Computed Properties

  • Exact Mass: 272.16371127g/mol
  • Monoisotopic Mass: 272.16371127g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 406
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 69Ų

Experimental Properties

  • Density: 1.16±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 518.5±50.0 °C(Predicted)
  • pka: 15.76±0.20(Predicted)

N-tert-butyl-1-(2-cyanopyridin-4-yl)pyrrolidine-3-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6752-7513-2μmol
N-tert-butyl-1-(2-cyanopyridin-4-yl)pyrrolidine-3-carboxamide
2640843-00-9
2μmol
$85.5 2023-09-07
Life Chemicals
F6752-7513-5μmol
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F6752-7513-10μmol
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$103.5 2023-09-07
Life Chemicals
F6752-7513-20μmol
N-tert-butyl-1-(2-cyanopyridin-4-yl)pyrrolidine-3-carboxamide
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$118.5 2023-09-07
Life Chemicals
F6752-7513-1mg
N-tert-butyl-1-(2-cyanopyridin-4-yl)pyrrolidine-3-carboxamide
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$81.0 2023-09-07
Life Chemicals
F6752-7513-2mg
N-tert-butyl-1-(2-cyanopyridin-4-yl)pyrrolidine-3-carboxamide
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$88.5 2023-09-07
Life Chemicals
F6752-7513-3mg
N-tert-butyl-1-(2-cyanopyridin-4-yl)pyrrolidine-3-carboxamide
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Life Chemicals
F6752-7513-4mg
N-tert-butyl-1-(2-cyanopyridin-4-yl)pyrrolidine-3-carboxamide
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$99.0 2023-09-07
Life Chemicals
F6752-7513-5mg
N-tert-butyl-1-(2-cyanopyridin-4-yl)pyrrolidine-3-carboxamide
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Life Chemicals
F6752-7513-10mg
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